N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide

• IUPAC Name: N,N-dimethyl-2-(N-methylsulfonyl-4-phenoxyanilino)acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-18(2)17(20)13-19(24(3,21)22)14-9-11-16(12-10-14)23-15-7-5-4-6-8-15/h4-12H,13H2,1-3H3
• InChI Key: AEQMGVSZTCXQHB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN(C1=CC=C(C=C1)OC2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide, commonly known as DMXAA, is a small molecule that has been extensively studied for its potential use in cancer treatment. DMXAA was first isolated from the Australian plant, Duboisia myoporoides, and has since been synthesized in the laboratory for further research.

Mechanism of Action

The mechanism of action of DMXAA involves the activation of the immune system and the induction of cytokine production. DMXAA binds to a specific receptor on endothelial cells, leading to the release of cytokines such as TNF-alpha and IFN-gamma. These cytokines then activate immune cells, leading to the destruction of tumor blood vessels and the induction of tumor necrosis.
Biochemical and Physiological Effects:
DMXAA has been shown to have a number of biochemical and physiological effects. In addition to its anti-angiogenic effects, DMXAA has been shown to induce the production of nitric oxide and reactive oxygen species, leading to the destruction of tumor cells. DMXAA has also been shown to enhance the production of cytokines and chemokines, leading to the activation of immune cells and the destruction of tumor cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of DMXAA in lab experiments is its ability to enhance the effectiveness of chemotherapy and radiation therapy. DMXAA has also been shown to have a low toxicity profile in preclinical studies. However, DMXAA has limited solubility in water, which can make it difficult to administer in vivo. In addition, DMXAA has shown variable efficacy in clinical trials, which may limit its potential use in cancer treatment.

Future Directions

There are several future directions for research on DMXAA. One area of research is the development of new formulations of DMXAA that improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict the response to DMXAA treatment. Finally, research is needed to better understand the mechanisms of resistance to DMXAA and to develop strategies to overcome this resistance.

Synthesis Methods

The synthesis of DMXAA involves several steps, including the reaction of 4-phenoxybenzoyl chloride with dimethylamine and subsequent reaction with methylsulfonyl chloride. The resulting product is then reacted with glycine to yield DMXAA. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

DMXAA has been studied for its potential use in cancer treatment, particularly as an anti-angiogenic agent. DMXAA has been shown to induce tumor necrosis by disrupting the blood supply to the tumor. In addition, DMXAA has been shown to enhance the effectiveness of chemotherapy and radiation therapy.